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Compound of Interest

Compound Name: Propyl carbamate

Cat. No.: B120187

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physical properties of n-
propyl carbamate (CAS No: 627-12-3). The document is intended for researchers, scientists,
and professionals in drug development who require detailed and accurate data on this
compound. The guide includes a consolidated table of physical properties, detailed
experimental protocols for their determination, and a visualization of a key synthesis pathway.

Core Physical Properties of n-Propyl Carbamate

The physical characteristics of n-propyl carbamate are crucial for its handling, formulation,
and application in various scientific contexts. A summary of its key physical properties is
presented in Table 1.
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Property Value Source(s)
Molecular Formula CaHsNO2 --INVALID-LINK--[1]
Molecular Weight 103.12 g/mol --INVALID-LINK--[1][2]
_ _ , --INVALID-LINK--[3], --
Appearance White solid, prisms
INVALID-LINK--[4]
Melting Point 60-63 °C --INVALID-LINK--[3][5][6]
- , 196 °C at 760 mmHQg92-93 °C
Boiling Point --INVALID-LINK--[3][5][6]
at 12 mmHg
Density 1.013 g/cm3 --INVALID-LINK--[3][5][6]
Refractive Index 1.422 --INVALID-LINK--[5][6]
Water Solubility 7.64 x 10* mg/L at 25 °C --INVALID-LINK--[5]
o ) Soluble in ethanol and diethyl
Solubility in Organic Solvents " --INVALID-LINK--[3]
ether.

~-INVALID-LINK--[5], --

Vapor Pressure 1 mmHg at 52.4 °C
INVALID-LINK--[4]

LogP (Octanol/Water Partition
o 0.36 --INVALID-LINK--[3]
Coefficient)

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of n-propyl carbamate.

Melting Point Determination

The melting point of n-propyl carbamate is determined using the capillary method. A small,
finely powdered sample of the compound is packed into a thin-walled capillary tube, which is
then placed in a melting point apparatus.[6] The apparatus is heated slowly, and the
temperatures at which the substance begins to melt and completely liquefies are recorded as
the melting point range.[7][8]
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Boiling Point Determination

The boiling point of n-propyl carbamate at atmospheric pressure is determined by distillation.
[9] For measurements at reduced pressure, a vacuum distillation setup is employed. The
temperature of the vapor that is in equilibrium with the boiling liquid is measured to obtain the
boiling point.[1]

Density Measurement

The density of n-propyl carbamate can be determined using a pycnometer. The pycnometer is
first weighed empty, then filled with the substance, and weighed again. The volume of the
substance is determined by calibrating the pycnometer with a liquid of known density, such as
water. The density is then calculated by dividing the mass of the substance by its volume.

Refractive Index Measurement

The refractive index of n-propyl carbamate is measured using an Abbe refractometer. A few
drops of the molten substance are placed on the prism of the refractometer. Light is passed
through the sample, and the angle of refraction is measured. The refractive index is then read
directly from the instrument's scale. The temperature must be controlled and recorded as the
refractive index is temperature-dependent.[10]

Solubility Determination

The solubility of n-propyl carbamate in water and organic solvents is determined by the
saturation shake-flask method. An excess amount of the solid is added to a known volume of
the solvent in a flask. The flask is then agitated in a constant temperature bath until equilibrium
is reached. The saturated solution is filtered, and the concentration of n-propyl carbamate in
the filtrate is determined by a suitable analytical method, such as high-performance liquid
chromatography (HPLC).[11]

Synthesis of n-Propyl Carbamate

One of the earliest and most straightforward methods for the synthesis of n-propyl carbamate
is the reaction of urea with an excess of n-propyl alcohol.[2] The reaction involves the
nucleophilic attack of the alcohol on the carbonyl group of urea, leading to the formation of the
carbamate and ammonia as a byproduct.
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n-Propyl Carbamate Purification
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Click to download full resolution via product page

Synthesis of n-Propyl Carbamate from Urea and n-Propyl Alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b120187#physical-properties-of-n-propyl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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